Butane, 1-propoxy-

Catalog No.
S14369370
CAS No.
3073-92-5
M.F
C7H16O
M. Wt
116.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Butane, 1-propoxy-

CAS Number

3073-92-5

Product Name

Butane, 1-propoxy-

IUPAC Name

1-propoxybutane

Molecular Formula

C7H16O

Molecular Weight

116.20 g/mol

InChI

InChI=1S/C7H16O/c1-3-5-7-8-6-4-2/h3-7H2,1-2H3

InChI Key

YGZQJYIITOMTMD-UHFFFAOYSA-N

Canonical SMILES

CCCCOCCC

Butane, 1-propoxy-, also known as 1-propoxybutane, is an organic compound with the molecular formula C7H16OC_7H_{16}O and a molecular weight of approximately 116.2013 g/mol. It is classified as an ether due to the presence of an ether functional group in its structure. The compound consists of a butane backbone with a propoxy group attached at the first carbon atom. Its chemical structure can be represented by the SMILES notation "CCCCOCCC" and has a distinctive aliphatic ether configuration characterized by one ether bond and several carbon-carbon bonds .

Physical Properties

  • Molecular Weight: 116.2013 g/mol
  • Boiling Point: Approximately 120.78 °C
  • Melting Point: Approximately -62.71 °C
  • Water Solubility: Estimated at 726.2 mg/L at 25 °C .

Typical of ethers and aliphatic hydrocarbons:

  • Hydrolysis: Under acidic or basic conditions, ethers can undergo hydrolysis to yield alcohols and alcohol derivatives.
  • Oxidation: The compound may be oxidized to form corresponding aldehydes or ketones, depending on the reaction conditions.
  • Dehydrogenation: This process can convert butane, 1-propoxy- into various unsaturated compounds.
  • Combustion: Like other hydrocarbons, it combusts in the presence of oxygen to produce carbon dioxide and water .

Butane, 1-propoxy- can be synthesized through several methods:

  • Esterification Reaction: Reacting butanol with propyl alcohol in the presence of acid catalysts can yield butane, 1-propoxy-.
  • Alkylation Reactions: Utilizing alkyl halides and alcohols in nucleophilic substitution reactions can also produce this compound.
  • Direct Ether Synthesis: The reaction of butanol with propylene oxide under controlled conditions may lead to the formation of butane, 1-propoxy- .

Butane, 1-propoxy- finds applications in various fields:

  • Solvent Use: It is utilized as a solvent in chemical processes due to its ability to dissolve a wide range of organic compounds.
  • Chemical Intermediate: It serves as an intermediate in the synthesis of other chemicals and pharmaceuticals.
  • Fuel Additive: Its properties make it suitable for use as an additive in fuels to enhance performance .

Butane, 1-propoxy- is structurally similar to several other compounds within the ether family and aliphatic hydrocarbons. Here are some comparable compounds:

Compound NameMolecular FormulaUnique Characteristics
Ethyl etherC4H10OC_4H_{10}OSimple ether with low boiling point; commonly used as an anesthetic.
Propyl etherC5H12OC_5H_{12}OSlightly larger ether; used in organic synthesis.
ButanolC4H10OC_4H_{10}OAlcohol with similar carbon chain; used as a solvent and fuel additive.
Diethyl etherC4H10OC_4H_{10}OHighly volatile; used as a solvent and anesthetic agent.

Uniqueness

Butane, 1-propoxy- stands out due to its unique combination of a longer carbon chain compared to simpler ethers like ethyl or propyl ethers while still retaining properties beneficial for use as solvents and intermediates in chemical synthesis.

XLogP3

2.9

Hydrogen Bond Acceptor Count

1

Exact Mass

116.120115130 g/mol

Monoisotopic Mass

116.120115130 g/mol

Heavy Atom Count

8

Dates

Last modified: 08-10-2024

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